Cas no 495388-29-9 (2-({6-ethylthieno2,3-dpyrimidin-4-yl}amino)-3-(1H-indol-3-yl)propanoic acid)

• Product Name: 2-({6-ethylthieno2,3-dpyrimidin-4-yl}amino)-3-(1H-indol-3-yl)propanoic acid
• CAS No: 495388-29-9
• MF: C₁₉H₁₈N₄O₂S
• MW: 366.436822414398
• CID: 6007022
• PubChem ID: 3472335
• Update Time: 2025-05-23

2-({6-ethylthieno2,3-dpyrimidin-4-yl}amino)-3-(1H-indol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({6-ethylthieno2,3-dpyrimidin-4-yl}amino)-3-(1H-indol-3-yl)propanoic acid
• (S)-2-((6-ethylthieno[2,3-d]pyrimidin-4-yl)amino)-3-(1H-indol-3-yl)propanoic acid
• L-Tryptophan, N-(6-ethylthieno[2,3-d]pyrimidin-4-yl)-
• F2117-0045
• 2-({6-ethylthieno[2,3-d]pyrimidin-4-yl}amino)-3-(1H-indol-3-yl)propanoic acid
• AB00678072-01
• 2-((6-ethylthieno[2,3-d]pyrimidin-4-yl)amino)-3-(1H-indol-3-yl)propanoic acid
• 495388-29-9
• AKOS002597717
• 2-[(6-ethylthieno[2,3-d]pyrimidin-4-yl)amino]-3-(1H-indol-3-yl)propanoic acid

• Inchi： 1S/C19H18N4O2S/c1-2-12-8-14-17(21-10-22-18(14)26-12)23-16(19(24)25)7-11-9-20-15-6-4-3-5-13(11)15/h3-6,8-10,16,20H,2,7H2,1H3,(H,24,25)(H,21,22,23)/t16-/m0/s1
• InChI Key： IHQWTPNYEXSLAE-INIZCTEOSA-N
• SMILES： C(O)(=O)[C@H](CC1C2=C(C=CC=C2)NC=1)NC1N=CN=C2SC(CC)=CC2=1

Computed Properties

• Exact Mass: 366.11504700g/mol
• Monoisotopic Mass: 366.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.448±0.06 g/cm3(Predicted)
• Boiling Point: 690.8±55.0 °C(Predicted)
• pka: 3.46±0.10(Predicted)

Additional information on 2-({6-ethylthieno2,3-dpyrimidin-4-yl}amino)-3-(1H-indol-3-yl)propanoic acid

Recent Advances in the Study of 2-({6-ethylthieno[2,3-d]pyrimidin-4-yl}amino)-3-(1H-indol-3-yl)propanoic acid (CAS: 495388-29-9)

In recent years, the compound 2-({6-ethylthieno[2,3-d]pyrimidin-4-yl}amino)-3-(1H-indol-3-yl)propanoic acid (CAS: 495388-29-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thienopyrimidine and indole moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following sections provide an in-depth analysis of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 2-({6-ethylthieno[2,3-d]pyrimidin-4-yl}amino)-3-(1H-indol-3-yl)propanoic acid has been optimized in recent studies to improve yield and purity. Researchers have employed a multi-step synthetic route involving the condensation of 6-ethylthieno[2,3-d]pyrimidin-4-amine with indole-3-propanoic acid derivatives. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been utilized to confirm the structural integrity of the compound. These improvements in synthesis have facilitated further pharmacological evaluations and mechanistic studies.

Mechanistic studies have revealed that 2-({6-ethylthieno[2,3-d]pyrimidin-4-yl}amino)-3-(1H-indol-3-yl)propanoic acid exhibits potent inhibitory activity against specific kinases and signaling pathways implicated in cancer and inflammatory diseases. For instance, recent in vitro and in vivo studies have demonstrated its ability to selectively target the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various malignancies. Additionally, the compound has shown efficacy in modulating immune responses, making it a potential candidate for autoimmune disease therapy.

In preclinical models, 2-({6-ethylthieno[2,3-d]pyrimidin-4-yl}amino)-3-(1H-indol-3-yl)propanoic acid has exhibited favorable pharmacokinetic properties, including good oral bioavailability and a manageable safety profile. Toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with minimal off-target effects. These findings have paved the way for further clinical development, with several pharmaceutical companies expressing interest in advancing this molecule into Phase I trials.

Despite these promising results, challenges remain in the development of 2-({6-ethylthieno[2,3-d]pyrimidin-4-yl}amino)-3-(1H-indol-3-yl)propanoic acid as a therapeutic agent. Issues such as drug resistance, potential drug-drug interactions, and the need for targeted delivery systems are areas of active investigation. Future research directions may include the exploration of combination therapies and the development of prodrug formulations to enhance efficacy and reduce adverse effects.

In conclusion, 2-({6-ethylthieno[2,3-d]pyrimidin-4-yl}amino)-3-(1H-indol-3-yl)propanoic acid represents a promising candidate for the treatment of cancer and inflammatory diseases. Its unique chemical structure and multifaceted mechanism of action underscore its potential as a versatile therapeutic agent. Continued research and clinical validation will be essential to fully realize its therapeutic benefits and address existing challenges.